2-Amino-3-ethylpentanoic acid

• IUPAC Name: 2-amino-3-ethylpentanoic acid
• InChI: InChI=1S/C7H15NO2/c1-3-5(4-2)6(8)7(9)10/h5-6H,3-4,8H2,1-2H3,(H,9,10)
• InChI Key: IXLUUORVBOXZGB-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(C(=O)O)N
• Molecular Formula: C7H15NO2
• DSSTOX Substance ID: DTXSID70333852
• Molecular Weight: 145.20 g/mol
• CAS RN: 14328-54-2

Description

Synthesis Analysis

The synthesis of 2-Amino-3-ethylpentanoic acid and its derivatives involves several chemical processes. For instance, the L-forms of related compounds, such as 2-amino-5-phenylpentanoic acid, have been synthesized through processes involving hydrolysis and decarboxylation steps. This synthesis pathway highlights the complexity and precision required in creating specific amino acid derivatives, which are crucial for further chemical and structural analysis (Shimohigashi, Lee, & Izumiya, 1976).

Molecular Structure Analysis

The molecular structure of 2-Amino-3-ethylpentanoic acid derivatives has been elucidated through various analytical techniques, including X-ray crystallography. Studies have shown how diastereoisomeric molecules form molecular compounds with unique packing and hydrogen bonding patterns, providing insights into the stereochemistry and intermolecular interactions of these compounds (Yajima, Kimura, Nakakoji, Horikawa, Tokuyama, & Shiraiwa, 2009).

Chemical Reactions and Properties

2-Amino-3-ethylpentanoic acid and its derivatives undergo various chemical reactions, reflecting their reactivity and functional group transformations. For example, the synthesis and characterization of metal(II) complexes with related compounds demonstrate the potential of these amino acids to form complex structures with metal ions, showcasing their chemical versatility (Ejidike & Ajibade, 2015).

Physical Properties Analysis

The physical properties of 2-Amino-3-ethylpentanoic acid, such as solubility, crystallinity, and melting point, are influenced by its molecular structure. Research into the crystal structure of related amino acids has provided valuable information on the arrangement of molecules in the solid state and how this affects their physical properties (Curland, Meirzadeh, & Diskin‐Posner, 2018).

Chemical Properties Analysis

The chemical properties of 2-Amino-3-ethylpentanoic acid, such as acidity, basicity, and reactivity towards other chemical agents, are pivotal in understanding its behavior in chemical reactions. Studies focusing on the reactivity of amino acid derivatives towards specific reagents help elucidate the mechanisms underlying their chemical transformations and the formation of new compounds (Andruszkiewicz & Silverman, 1990).

Scientific Research Applications

• Peptide Synthesis and HIV-Protease Detection : 2-Amino-3-ethylpentanoic acid is used in peptide synthesis for sequence-specific chromogenic protease substrates. This application is particularly relevant in the detection of HIV-protease activity, which can be spectrophotometrically measured at 405 nm (Badalassi et al., 2002).

• Proteinase Inhibitor Potential : When coupled to Boc-Ala-Ala-Pro-OH, 2-Amino-3-ethylpentanoic acid can function as a potential proteinase inhibitor (Angelastro et al., 1992).

• Inhibition of Nitric Oxide Synthases : The compound 2-Amino-5-(imidazol-1-yl)pentanoic acid, related to 2-Amino-3-ethylpentanoic acid, is a potent inhibitor of various nitric oxide synthases, including those from rats and humans (Ulhaq et al., 1998).

• Potential Treatment of Phenylketonuria (PKU) : Derivatives like 2-(methylamino)alkanoic acids may help in treating PKU by inhibiting phenylalanine accretion into the brain (Vogel et al., 2013).

• Development of Antifungal and Antitumor Agents : The synthesis of 3-amino-2-methylpentanoic acids, which include compounds similar to 2-Amino-3-ethylpentanoic acid, could lead to new antifungal and antitumor agents (Bates & Gangwar, 1993).

• Drug Development in Medicinal Chemistry : The stereoselective synthesis of compounds like 2-amino-4-hydroxybutanoic acid is crucial for the development of new drugs and industrial products (Hernández et al., 2017).

• Bioassay System Development : 2-Amino-4-keto-3-methylpentanoic acids, which are vitamin B12 antimetabolites, have been synthesized for use in bioassay systems (Perlman et al., 1977).

• Antitumor Antibiotic Constituent : Synthesized 4-amino-3-hydroxy-2-methylpentanoic acid is a constituent of the antitumor antibiotic bleomycin A2 (Giordano et al., 1999).

• Enzyme Inhibition : Ethyl 2-N-acetyl-3-5-diphenyl-5-oxo-pentanoate, related to 2-Amino-3-ethylpentanoic acid, has shown potential as an enzyme inhibitor with cytotoxic activity (Líns et al., 2015).

Mechanism of Action

Target of Action

2-Amino-3-ethylpentanoic acid, also known as 3-ethylnorvaline , is a branched-chain amino acid. The primary targets of branched-chain amino acids are the enzymes involved in their metabolism . These enzymes play crucial roles in various biological processes, including protein synthesis and energy production .

Mode of Action

The compound interacts with its targets through a series of biochemical reactions. As a branched-chain amino acid, it undergoes transamination, a reversible reaction that converts it into a branched-chain ketoacid . This reaction is catalyzed by the enzyme branched-chain aminotransferase . The branched-chain ketoacid then undergoes oxidative decarboxylation, an irreversible reaction catalyzed by the branched-chain ketoacid dehydrogenase complex . This reaction produces branched-chain acyl-CoA intermediates, which follow separate catabolic pathways .

Biochemical Pathways

The catabolic pathways of branched-chain amino acids play a significant role in energy production. For instance, leucine and isoleucine produce acetyl-CoA, a key molecule in the citric acid cycle . Additionally, isoleucine yields propionyl-CoA, and valine oxidation produces propionyl-CoA, which is converted into methylmalonyl-CoA and succinyl-CoA . These molecules are crucial intermediates in various metabolic pathways.

Safety and Hazards

The compound has a GHS07 pictogram, indicating that it may cause harm if swallowed or if it comes into contact with the eyes. The hazard statements for the compound are H303 and H320. The precautionary statements are P305+351+338.